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Compound of Interest

Compound Name: Boc-Lys(Z)-OH (DCHA)

Cat. No.: B102004 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical reagents are paramount to ensuring a secure laboratory environment and

maintaining regulatory compliance. This guide provides essential, immediate safety and

logistical information for the proper disposal of Boc-Lys(Z)-OH (DCHA), a common reagent in

peptide synthesis. Adherence to these procedures will help minimize risks and ensure that

waste is managed in an environmentally responsible manner.

Immediate Safety and Disposal Plan
The primary and mandated method for the disposal of Boc-Lys(Z)-OH (DCHA) is through a

certified hazardous waste management service. Under no circumstances should this chemical

be disposed of down the drain or in regular trash.

Key Compound Data
A summary of important data for Boc-Lys(Z)-OH (DCHA) is provided below.
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Property Value

Chemical Name
Nα-Carbobenzyloxy-Nε-Boc-L-lysine

dicyclohexylamine salt[1]

Synonyms
Z-Lys(Boc)-OH DCHA, Cbz-Lys(Boc)-OH

DCHA[1][2]

CAS Number 2212-76-2[1]

Molecular Formula C₃₁H₅₁N₃O₆[1]

Appearance White powder

Storage Temperature -20°C

Incompatibilities Strong oxidizing reagents, Strong acids[1]

Hazardous Decomposition
Oxides of carbon (CO, CO₂) and nitrogen (NO,

NO₂, …)[1][3]

Experimental Protocol: Waste Disposal Procedure
This protocol outlines the step-by-step methodology for the safe disposal of Boc-Lys(Z)-OH
(DCHA) waste.

Objective: To safely collect, label, and arrange for the disposal of Boc-Lys(Z)-OH (DCHA)
waste in accordance with institutional and regulatory standards.

Materials:

Appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, chemical-

resistant gloves.

Designated, sealable, and clearly labeled hazardous waste container compatible with the

chemical.

Weigh boats, spatulas, and other contaminated disposable items.

Chemical fume hood.
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Procedure:

Personal Protective Equipment (PPE): Before handling the waste, ensure you are wearing

appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[1]

Waste Segregation and Collection:

Perform all handling of the solid waste within a certified chemical fume hood to avoid dust

inhalation.[1]

Collect all solid waste of Boc-Lys(Z)-OH (DCHA), including residual amounts from original

containers and any contaminated disposable items (e.g., weigh boats, spatulas), in a

dedicated, sealable hazardous waste container.

For spills, do not use water. Gently sweep the solid material into the designated hazardous

waste container.[1]

Labeling:

Clearly label the hazardous waste container with the words "Hazardous Waste".

Include the full chemical name: "Nα-Carbobenzyloxy-Nε-Boc-L-lysine dicyclohexylamine

salt" and the CAS number "2212-76-2".

Indicate the approximate amount of waste in the container.

Storage of Waste:

Store the sealed hazardous waste container in a designated, well-ventilated, and cool

area.

Ensure the storage area is away from incompatible materials such as strong oxidizing

agents and strong acids.[1]

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a

pickup for the hazardous waste.
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Follow all institutional procedures for waste manifest and handover.

Waste must be disposed of in accordance with federal, state, and local environmental control

regulations.[1][4]

Disposal Decision Pathway
The following diagram illustrates the logical workflow for the proper disposal of Boc-Lys(Z)-OH
(DCHA).
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Caption: Disposal workflow for Boc-Lys(Z)-OH (DCHA).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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